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Compound of Interest

Compound Name: PSB-1491

Cat. No.: B12365221 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document outlines the essential procedures for the safe and proper disposal of PSB-1491.

While specific disposal instructions for PSB-1491 are not readily available in public

documentation, this guide provides a framework based on general best practices for the

disposal of non-hazardous solid research chemicals. Adherence to these guidelines is crucial

for minimizing environmental impact and ensuring personnel safety. It is imperative to consult

your institution's Environmental Health and Safety (EHS) office for specific protocols and

regulatory compliance.

PSB-1491 is a potent and selective monoamine oxidase B (MAO-B) inhibitor, supplied as a

solid powder.[1][2] Although it is shipped as a non-hazardous chemical under ambient

temperatures, proper handling and disposal are essential laboratory practices.[1]

Chemical and Physical Properties of PSB-1491
A summary of the known quantitative data for PSB-1491 is presented below. This information is

critical for a comprehensive understanding of the compound's characteristics.
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Property Value

Chemical Formula C15H11Cl2N3O[1]

Molecular Weight 320.17 g/mol [1]

Exact Mass 319.0279 u

Appearance Solid powder

Purity >98%

IC50 (MAO-B) 0.386 nM

Personal Protective Equipment (PPE)
Before handling PSB-1491, all personnel must be equipped with the appropriate personal

protective equipment to minimize exposure risks.

Equipment Specification Purpose

Eye Protection
Safety glasses with side-

shields

Protects eyes from dust and

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection Dust mask or respirator

Recommended when handling

the powdered form to avoid

inhalation.

Step-by-Step Disposal Procedure
The disposal of PSB-1491 and its containers must be conducted in a manner that prevents

environmental contamination and complies with all applicable federal, state, and local

regulations.
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Collection:

Collect waste PSB-1491 in a designated, clearly labeled, and sealable container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Short-term storage can be at 0-4°C, while long-term storage should be at -20°C.

Waste Determination:

Although shipped as non-hazardous, it is best practice to treat all research chemical waste

as potentially hazardous until a formal waste determination is made by a trained

professional, as outlined by the Resource Conservation and Recovery Act (RCRA).

Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.

Provide them with all available information on the compound.

Do not dispose of PSB-1491 down the drain or in the general trash.

Experimental Protocols
Detailed experimental protocols for the use of PSB-1491 as a MAO-B inhibitor would be

specific to the research being conducted. These protocols should always include safety

considerations for handling and waste disposal at each step.

Visualizing the Disposal Workflow
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The following diagram illustrates a logical workflow for the proper handling and disposal of a

research chemical like PSB-1491.

Preparation

Handling & Use

Waste Management

Disposal

Start: Receive PSB-1491

Don Appropriate PPE

Review Safety Information
(If available, or treat as unknown)

Weigh Solid Compound

Prepare Solution

Conduct Experiment

Collect Solid Waste
(e.g., contaminated tips, tubes)

Collect Liquid Waste
(e.g., unused solution)

Segregate into Labeled,
Sealable Waste Containers

Store Waste in Designated Area

Contact EHS for Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the Safe Handling and Disposal of PSB-1491.

In the event of accidental release or exposure, immediate action is necessary. For skin contact,

wash the affected area with soap and plenty of water. For eye contact, rinse thoroughly with

water for at least 15 minutes and consult a physician. If inhaled, move to fresh air. If ingested,

rinse your mouth with water and consult a physician. Always refer to your institution's specific

emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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